Cas no 889951-48-8 (1-(4-fluorophenyl)methyl-1H-1,3-benzodiazole-2-carbaldehyde)

• Product Name: 1-(4-fluorophenyl)methyl-1H-1,3-benzodiazole-2-carbaldehyde
• CAS No: 889951-48-8
• MF: C₁₅H₁₁FN₂O
• MW: 254.259046792984
• MDL: MFCD06255082
• CID: 5448845
• PubChem ID: 4739033
• Update Time: 2025-05-28

1-(4-fluorophenyl)methyl-1H-1,3-benzodiazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorobenzyl)-1H-benzimidazole-2-carbaldehyde
• 889951-48-8
• STL560757
• EN300-22695372
• AKOS002664361
• Z1540085900
• 1-[(4-fluorophenyl)methyl]-1H-1,3-benzodiazole-2-carbaldehyde
• 1-[(4-Fluorophenyl)methyl]-1H-benzimidazole-2-carboxaldehyde
• 1-(4-fluorophenyl)methyl-1H-1,3-benzodiazole-2-carbaldehyde

• MDL： MFCD06255082
• Inchi： 1S/C15H11FN2O/c16-12-7-5-11(6-8-12)9-18-14-4-2-1-3-13(14)17-15(18)10-19/h1-8,10H,9H2
• InChI Key： LERQVVFLAAQTGD-UHFFFAOYSA-N
• SMILES： C1(C=O)N(CC2=CC=C(F)C=C2)C2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 254.08554114g/mol
• Monoisotopic Mass: 254.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 455.6±47.0 °C(Predicted)
• pka: 3.21±0.10(Predicted)

Additional information on 1-(4-fluorophenyl)methyl-1H-1,3-benzodiazole-2-carbaldehyde

Comprehensive Overview of 1-(4-fluorophenyl)methyl-1H-1,3-benzodiazole-2-carbaldehyde (CAS No. 889951-48-8)

1-(4-fluorophenyl)methyl-1H-1,3-benzodiazole-2-carbaldehyde (CAS No. 889951-48-8) is a fluorinated benzimidazole derivative with significant potential in pharmaceutical and material science applications. This compound, characterized by its benzodiazole core and 4-fluorophenyl substituent, has garnered attention due to its unique chemical properties and versatility. Researchers and industry professionals frequently search for terms like "benzimidazole derivatives," "fluorinated aromatic compounds," and "CAS 889951-48-8 applications" to explore its uses in drug discovery and organic synthesis.

The structural motif of 1-(4-fluorophenyl)methyl-1H-1,3-benzodiazole-2-carbaldehyde combines a benzodiazole ring with an aldehyde functional group, making it a valuable intermediate for constructing more complex molecules. Its fluorophenyl moiety enhances lipophilicity and metabolic stability, traits highly sought after in medicinal chemistry. Recent trends in organic electronics have also highlighted its potential as a building block for organic semiconductors and fluorescent probes, aligning with the growing demand for sustainable materials.

In the context of drug development, this compound is often associated with queries like "benzodiazole aldehyde reactivity" or "fluorophenyl derivatives in pharmaceuticals." Its ability to participate in condensation reactions and act as a precursor for heterocyclic scaffolds makes it indispensable for synthesizing kinase inhibitors and antimicrobial agents. Notably, its CAS 889951-48-8 identifier is frequently cross-referenced in patent literature, underscoring its industrial relevance.

From a synthetic chemistry perspective, 1-(4-fluorophenyl)methyl-1H-1,3-benzodiazole-2-carbaldehyde exemplifies the convergence of green chemistry principles and high-efficiency catalysis. Researchers investigating "microwave-assisted benzodiazole synthesis" or "catalytic fluorination methods" may find this compound particularly relevant. Its stability under various reaction conditions further supports its utility in multi-step organic transformations.

Environmental and regulatory considerations are increasingly shaping compound usage, and 889951-48-8 aligns with these priorities. Unlike traditional halogenated compounds, its fluorine substitution offers improved biodegradability profiles, addressing concerns around "persistent organic pollutants." This aspect resonates with searches related to "eco-friendly fluorochemicals" and "sustainable heterocycles."

Analytical characterization of 1-(4-fluorophenyl)methyl-1H-1,3-benzodiazole-2-carbaldehyde typically involves advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry. The compound's distinct spectral signatures (e.g., aldehyde proton peak at ~10 ppm in ¹H NMR) make it easily identifiable, a feature often queried as "benzodiazole carbaldehyde spectral data." These properties facilitate quality control in industrial-scale production.

Emerging applications in agrochemicals and material science have expanded the compound's relevance beyond pharmaceuticals. Its incorporation into liquid crystal formulations and photovoltaic materials reflects the interdisciplinary nature of modern chemical research. Such versatility explains the rising search volume for "benzodiazole-based functional materials" across scientific databases.

In summary, 1-(4-fluorophenyl)methyl-1H-1,3-benzodiazole-2-carbaldehyde (CAS No. 889951-48-8) represents a multifaceted compound bridging diverse scientific domains. Its structural features, synthetic utility, and alignment with contemporary research trends—from targeted drug design to advanced material engineering—ensure its continued prominence in both academic and industrial settings.